5-[2-(2-Methoxy-phenylamino)-thiazol-4-yl]-5-methyl-dihydro-furan-2-one

• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 5-[2-(2-methoxyanilino)-1,3-thiazol-4-yl]-5-methyloxolan-2-one
• InChI: InChI=1S/C15H16N2O3S/c1-15(8-7-13(18)20-15)12-9-21-14(17-12)16-10-5-3-4-6-11(10)19-2/h3-6,9H,7-8H2,1-2H3,(H,16,17)
• InChI Key: YWYWKRUAONUPOT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)O1)C2=CSC(=N2)NC3=CC=CC=C3OC

Description

5-{2-[(2-METHOXYPHENYL)AMINO]-1,3-THIAZOL-4-YL}-5-METHYLOXOLAN-2-ONE is a complex organic compound featuring a thiazole ring, which is known for its versatility in medicinal chemistry. The thiazole ring consists of sulfur and nitrogen atoms, contributing to its aromatic properties and reactivity

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{2-[(2-METHOXYPHENYL)AMINO]-1,3-THIAZOL-4-YL}-5-METHYLOXOLAN-2-ONE typically involves multi-step organic reactions. One common method includes the reaction of ethyl 4-bromo-3-oxopentanoate with thiourea in ethanol, leading to the formation of an ester compound . This intermediate can then undergo further reactions to introduce the methoxyphenyl and thiazole moieties.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

5-{2-[(2-METHOXYPHENYL)AMINO]-1,3-THIAZOL-4-YL}-5-METHYLOXOLAN-2-ONE can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized under specific conditions.

Reduction: Reduction reactions can modify the functional groups attached to the thiazole ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the reactive positions of the thiazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the thiazole ring .

Scientific Research Applications

Anticancer Properties

Research indicates that compounds with thiazole moieties exhibit promising anticancer activities. For example, studies have shown that derivatives of thiazole can inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. The specific compound has been evaluated for its potential in targeting specific pathways involved in tumor growth.

Case Study:
A study published in Cancer Letters demonstrated that thiazole derivatives significantly reduced the viability of cancer cells through mechanisms involving cell cycle arrest and apoptosis induction .

Antimicrobial Activity

Thiazole compounds are recognized for their antimicrobial properties. The compound has been tested against various bacterial strains, showing effective inhibition of growth, which suggests its potential as an antibiotic agent.

Case Study:
In a study on the synthesis of thiazole derivatives, it was found that certain modifications to the thiazole ring enhanced antibacterial activity against Gram-positive bacteria .

Pesticidal Properties

The compound's structure suggests potential use as a pesticide. Thiazole derivatives have been explored for their ability to act against plant pathogens, including fungi and bacteria that affect crop yield.

Case Study:
Research indicated that a related thiazole compound exhibited significant fungicidal activity against Sclerotinia sclerotiorum, a common pathogen in agriculture . This highlights the potential for developing new agrochemicals based on the thiazole framework.

Synthesis and Modification

The synthesis of 5-[2-(2-Methoxy-phenylamino)-thiazol-4-yl]-5-methyl-dihydro-furan-2-one involves various chemical reactions that can be optimized for yield and purity. Modifications to the thiazole ring or the furan moiety can lead to enhanced biological activities.

Modification	Effect on Activity
Addition of halogen groups	Increased antimicrobial potency
Variation in alkyl substituents	Enhanced solubility and bioavailability

Mechanism of Action

The mechanism of action of 5-{2-[(2-METHOXYPHENYL)AMINO]-1,3-THIAZOL-4-YL}-5-METHYLOXOLAN-2-ONE involves its interaction with biological targets, such as enzymes and receptors. The thiazole ring can modulate biochemical pathways by activating or inhibiting specific enzymes or receptors . This modulation can lead to various physiological effects, making the compound a potential candidate for drug development .

Comparison with Similar Compounds

Similar Compounds

2-Methoxyphenyl isocyanate: Known for its use in protecting amino groups.

4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline: Used in the synthesis of dyes and pharmaceuticals.

5-(2-amino-5-methylthiazol-4-yl)-1,3,4-oxadiazole-2-thiol: Another thiazole derivative with potential biological activities.

Uniqueness

What sets 5-{2-[(2-METHOXYPHENYL)AMINO]-1,3-THIAZOL-4-YL}-5-METHYLOXOLAN-2-ONE apart is its unique combination of a thiazole ring with a methoxyphenyl group, which imparts distinct chemical and biological properties. This combination enhances its potential for diverse applications in research and industry .

Biological Activity

5-[2-(2-Methoxy-phenylamino)-thiazol-4-yl]-5-methyl-dihydro-furan-2-one is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, focusing on its mechanisms, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a thiazole ring, a furan moiety, and a methoxyphenyl amino group, which contribute to its biological properties. The presence of these functional groups is critical for its interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes such as kinases and proteases, which are crucial in cellular signaling pathways.
• Receptor Modulation : It can bind to receptors and ion channels, altering their activity and affecting cellular responses.

These interactions suggest a multifaceted mechanism of action that could be leveraged in therapeutic contexts.

Anticancer Activity

Research indicates that thiazole derivatives often exhibit significant anticancer properties. For instance, studies have shown that compounds with similar structures possess cytotoxic effects against various cancer cell lines. In particular, the thiazole moiety has been linked to enhanced activity against human glioblastoma and melanoma cells, with IC50 values reported in the micromolar range (10–30 µM) .

Compound	Cell Line	IC50 (µM)
5-[2-(2-Methoxy-phenylamino)-thiazol-4-yl]-5-methyl-dihydro-furan-2-one	U251 (glioblastoma)	TBD
Related Thiazole Compound	WM793 (melanoma)	10–30

Anticonvulsant Activity

Thiazole derivatives have also been evaluated for their anticonvulsant properties. Compounds structurally related to 5-[2-(2-Methoxy-phenylamino)-thiazol-4-yl]-5-methyl-dihydro-furan-2-one have shown promising results in animal models, providing significant protection against seizures .

Antimicrobial Activity

Some studies have suggested that thiazole-containing compounds can exhibit antimicrobial properties. The presence of the methoxy group may enhance the lipophilicity of the compound, facilitating better membrane penetration and increasing its efficacy against bacterial strains .

Case Studies

• Antitumor Efficacy : A study investigating the structure-activity relationship (SAR) of thiazole derivatives found that modifications at the phenyl ring significantly influenced cytotoxicity. Compounds with electron-donating groups showed enhanced activity against cancer cell lines .
• Synthesis and Characterization : The synthesis of 5-[2-(2-Methoxy-phenylamino)-thiazol-4-yl]-5-methyl-dihydro-furan-2-one involved the reaction between appropriate precursors under reflux conditions, yielding compounds with promising biological profiles .